H-ornithyl-2-(2-nitrophenylsulfenyl)tryptophan methyl ester
H-ornithyl-2-(2-nitrophenylsulfenyl)tryptophan methyl ester
Brand Name:
Vulcanchem
CAS No.:
121864-76-4
VCID:
VC0044465
InChI:
InChI=1S/C23H27N5O5S/c1-33-23(30)18(26-22(29)17(25)8-6-12-24)13-15-14-27(19-9-3-2-7-16(15)19)34-21-11-5-4-10-20(21)28(31)32/h2-5,7,9-11,14,17-18H,6,8,12-13,24-25H2,1H3,(H,26,29)/t17-,18-/m0/s1
SMILES:
COC(=O)C(CC1=CN(C2=CC=CC=C21)SC3=CC=CC=C3[N+](=O)[O-])NC(=O)C(CCCN)N
Molecular Formula:
C23H27N5O5S
Molecular Weight:
485.6 g/mol
H-ornithyl-2-(2-nitrophenylsulfenyl)tryptophan methyl ester
CAS No.: 121864-76-4
Main Products
VCID: VC0044465
Molecular Formula: C23H27N5O5S
Molecular Weight: 485.6 g/mol
| CAS No. | 121864-76-4 |
|---|---|
| Product Name | H-ornithyl-2-(2-nitrophenylsulfenyl)tryptophan methyl ester |
| Molecular Formula | C23H27N5O5S |
| Molecular Weight | 485.6 g/mol |
| IUPAC Name | methyl (2S)-2-[[(2S)-2,5-diaminopentanoyl]amino]-3-[1-(2-nitrophenyl)sulfanylindol-3-yl]propanoate |
| Standard InChI | InChI=1S/C23H27N5O5S/c1-33-23(30)18(26-22(29)17(25)8-6-12-24)13-15-14-27(19-9-3-2-7-16(15)19)34-21-11-5-4-10-20(21)28(31)32/h2-5,7,9-11,14,17-18H,6,8,12-13,24-25H2,1H3,(H,26,29)/t17-,18-/m0/s1 |
| Standard InChIKey | IUECJFZUHONGHL-ROUUACIJSA-N |
| Isomeric SMILES | COC(=O)[C@H](CC1=CN(C2=CC=CC=C21)SC3=CC=CC=C3[N+](=O)[O-])NC(=O)[C@H](CCCN)N |
| SMILES | COC(=O)C(CC1=CN(C2=CC=CC=C21)SC3=CC=CC=C3[N+](=O)[O-])NC(=O)C(CCCN)N |
| Canonical SMILES | COC(=O)C(CC1=CN(C2=CC=CC=C21)SC3=CC=CC=C3[N+](=O)[O-])NC(=O)C(CCCN)N |
| Synonyms | H-Orn-Trp(Nps)-OMe H-ornithyl-2-(2-nitrophenylsulfenyl)tryptophan methyl este |
| PubChem Compound | 187735 |
| Last Modified | Nov 11 2021 |
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